Cas no 709039-11-2 (3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 709039-11-2
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 1746805
• PubChem ID: 6235477
• Update Time: 2025-06-14

3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, a-(ethoxymethylene)-4-phenyl-
• 3-ETHOXY-2-(4-PHENYL-1,3-THIAZOL-2-YL)ACRYLONITRILE
• 3-ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• (E)-3-ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• EN300-12983
• 709039-11-2
• G26282
• HMS1751E21
• Z89270665
• (2E)-3-ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

• Inchi： 1S/C14H12N2OS/c1-2-17-9-12(8-15)14-16-13(10-18-14)11-6-4-3-5-7-11/h3-7,9-10H,2H2,1H3/b12-9+
• InChI Key： WZYQNBCELHBVJK-FMIVXFBMSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1/C(/C#N)=C/OCC

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 463.9±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

Comprehensive Overview of 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 709039-11-2)

3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 709039-11-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and cyanoacrylate functional groups, exhibits versatile applications in drug discovery, agrochemicals, and advanced material synthesis. Its molecular structure, combining a phenyl-thiazole core with an ethoxyprop-2-enenitrile side chain, makes it a valuable intermediate for designing novel bioactive molecules.

The growing interest in 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile is partly driven by its potential role in developing antimicrobial agents and anticancer therapies. Researchers are exploring its mechanism of action, particularly its ability to modulate cellular pathways, which aligns with current trends in targeted drug delivery and precision medicine. The compound's nitrile group also contributes to its reactivity, enabling further derivatization for enhanced pharmacological properties.

In material science, CAS No. 709039-11-2 is investigated for its applications in organic electronics and photovoltaic materials. Its conjugated system and electron-withdrawing cyano group make it a candidate for designing organic semiconductors and light-emitting diodes (LEDs). This aligns with the global push toward sustainable energy solutions and green chemistry, topics frequently searched by professionals and enthusiasts alike.

Synthetic routes to 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile often involve Knoevenagel condensation or multicomponent reactions, which are areas of active research in organic synthesis. Optimizing these processes for higher yields and lower environmental impact is a key focus, reflecting the industry's shift toward eco-friendly methodologies. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize the compound, ensuring purity and consistency for research and industrial use.

The compound's stability under various conditions is another area of interest. Studies on its thermal degradation and photostability are crucial for applications in formulation science and long-term storage. These aspects are particularly relevant to pharmaceutical manufacturers seeking to develop stable drug products with extended shelf lives.

From a commercial perspective, 709039-11-2 is available through specialized chemical suppliers, often listed under categories like building blocks or fine chemicals. Its pricing and availability fluctuate based on demand from academic and industrial research sectors. Recent patents involving derivatives of this compound highlight its potential in proprietary technologies, further driving market interest.

In summary, 3-Ethoxy-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 709039-11-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research on drug development, advanced materials, and sustainable chemistry ensures its continued relevance in the scientific community. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.